![molecular formula C17H19ClN2S B5702368 N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea](/img/structure/B5702368.png)
N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea, also known as CCT018159, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2008 and has since been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea inhibits the activity of PAK4, PAK5, and PAK6 by binding to the ATP-binding site of these kinases. This leads to the inhibition of downstream signaling pathways that are involved in cell proliferation, migration, and survival. In cancer cells, this compound induces cell cycle arrest and apoptosis, which leads to the inhibition of tumor growth. In neurons, this compound has been shown to regulate dendritic spine morphology and synaptic plasticity.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis, which leads to the inhibition of tumor growth. In neurons, this compound has been shown to regulate dendritic spine morphology and synaptic plasticity. In addition, this compound has been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and pancreatic cancer cells.
Advantages and Limitations for Lab Experiments
N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to have high selectivity for PAK4, PAK5, and PAK6, which makes it a useful tool for studying the role of these kinases in various biological processes. However, this compound also has some limitations for lab experiments. It has been shown to have poor solubility in aqueous solutions, which can make it difficult to use in some assays. In addition, this compound has been shown to have some off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea in scientific research. One direction is to investigate the role of PAK4, PAK5, and PAK6 in other biological processes, such as immune cell function and inflammation. Another direction is to investigate the potential therapeutic applications of this compound in various diseases, such as cancer and neurological disorders. In addition, there is a need to develop more potent and selective inhibitors of PAK4, PAK5, and PAK6, which can be used to further investigate the role of these kinases in various biological processes.
Synthesis Methods
N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea can be synthesized using a two-step process. The first step involves the reaction of 4-chlorobenzylamine with ethyl isothiocyanate to form N-(4-chlorobenzyl)thiourea. The second step involves the reaction of N-(4-chlorobenzyl)thiourea with 2-phenylethylamine to form this compound. The purity of the synthesized compound can be confirmed using various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).
Scientific Research Applications
N-[2-(4-chlorophenyl)ethyl]-N'-(2-phenylethyl)thiourea has been widely used in scientific research to investigate various biological processes. It has been shown to inhibit the activity of several kinases, including PAK4, PAK5, and PAK6, which are involved in cell proliferation, migration, and survival. This compound has also been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and pancreatic cancer cells. In addition, this compound has been used to study the role of PAK4 in neuronal development and synaptic plasticity.
Properties
IUPAC Name |
1-[2-(4-chlorophenyl)ethyl]-3-(2-phenylethyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2S/c18-16-8-6-15(7-9-16)11-13-20-17(21)19-12-10-14-4-2-1-3-5-14/h1-9H,10-13H2,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPNWUKVVLFANPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=S)NCCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.